Cas no 105400-81-5 (2-(1,2,3,4-Tetrahydro-1-isoquinolinyl)acetic Acid)

2-(1,2,3,4-Tetrahydro-1-isoquinolinyl)acetic Acid structure
105400-81-5 structure
Product Name:2-(1,2,3,4-Tetrahydro-1-isoquinolinyl)acetic Acid
CAS No:105400-81-5
Molecular Formula:C11H13NO2
Molecular Weight:191.22642
MDL:MFCD00215024
CID:210603
PubChem ID:2733683

2-(1,2,3,4-Tetrahydro-1-isoquinolinyl)acetic Acid Properties

Names and Identifiers

    • (1,2,3,4-Tetrahydroisoquinoline-1-yl)acetic acid
    • (1,2,3,4-TETRAHYDRO-ISOQUINOLIN-1-YL)-ACETIC ACID
    • 1-Isoquinolineaceticacid, 1,2,3,4-tetrahydro-
    • 2-(1,2,3,4-Tetrahydro-1-isoquinolinyl)acetic acid
    • 2-(1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid
    • 1,2,3,4-Tetrahydroisochinolinium-essigsaeure
    • 1,2,3,4-Tetrahydroisoquinoline-1-acetic acid
    • 1-Isoquinolineaceticacid,1,2,3,4-tetrahydro
    • Oprea1_601518
    • A801228
    • NS00015743
    • (1,2,3,4-Tetrahydro-isoquinoline-1-yl)acetic acid
    • DTXSID10369973
    • Oprea1_447749
    • (1,2,3,4-Tetrahydroisoquinolin-1-yl)acetic acid
    • (1,2,3,4-Tetrahydro-1-isoquinolyl)acetic acid
    • CS-0440387
    • J-505288
    • 1,2,3,4-TETRAHYDRO-1-ISOQUINOLINYLACETIC ACID
    • AKOS000121709
    • FT-0642592
    • MFCD00215024
    • 105400-81-5
    • 1,2,3,4-tetrahydroisoquinolin-1-ylacetic acid
    • AF-399/25030001
    • (1,2,3,4-tetrahydro-1-isoquinolyl)-acetic acid
    • tetrahydroisoquinolylacetic acid
    • EN300-00696
    • SCHEMBL12312033
    • AB04869
    • 4H-048
    • AKOS016038979
    • CHEMBL1740194
    • HMS3472P06
    • SCHEMBL643311
    • G31304
    • DB-040617
    • MDL： MFCD00215024
    • InChIKey： BUAVPRGEIAVFBF-UHFFFAOYSA-N
    • Inchi： InChI=1S/C11H13NO2/c13-11(14)7-10-9-4-2-1-3-8(9)5-6-12-10/h1-4,10,12H,5-7H2,(H,13,14)
    • SMILES： C1=CC=C2C(=C1)CCNC2CC(=O)O

Computed Properties

  • Exact Mass: 191.09500
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 191.095
  • Heavy Atom Count: 14
  • Complexity: 217
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -1.4
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 49.3A^2

Experimental Properties

  • LogP: 1.67690
  • PSA: 49.33000
  • Refractive Index: 1.5220 (estimate)
  • Boiling Point: 386.8 ℃ at 760 mmHg
  • Melting Point: 248-251 °C
  • Flash Point: 187.7°C
  • Color/Form: Not available
  • Solubility: Not available
  • Density: 1.1258 (rough estimate)

2-(1,2,3,4-Tetrahydro-1-isoquinolinyl)acetic Acid Security Information

  • Safety Term：S24/25
  • Safety Instruction： S24/25
  • Dangerous goods sign： Xn
  • Risk Phrases： 22
  • HazardClass：IRRITANT

2-(1,2,3,4-Tetrahydro-1-isoquinolinyl)acetic Acid Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(1,2,3,4-Tetrahydro-1-isoquinolinyl)acetic Acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P007F5F-250mg
(1,2,3,4-Tetrahydroisoquinoline-1-yl)acetic acid
 105400-81-5 95%
250mg
 $70.00
A2B Chem LLC
AD45427-250mg
(1,2,3,4-Tetrahydro-isoquinolin-1-yl)-acetic acid
 105400-81-5 95%
250mg
 $73.00 2024-04-20
abcr
AB339071-250 mg
2-(1,2,3,4-Tetrahydro-1-isoquinolinyl)acetic acid; 95%
 105400-81-5
250MG
 €151.40 2022-06-10
Alichem
A189004285-5g
(1,2,3,4-Tetrahydroisoquinoline-1-yl)acetic acid
 105400-81-5 95%
5g
 $2030.10 2023-09-04
Ambeed
A710697-10g
(1,2,3,4-Tetrahydroisoquinoline-1-yl)acetic acid
 105400-81-5 95+%
10g
 $977.0 2024-08-02
Apollo Scientific
OR307541-1g
(1,2,3,4-Tetrahydro-isoquinolin-1-yl)-acetic acid
 105400-81-5
1g
 £218.00 2025-02-20
Chemenu
CM109441-5g
(1,2,3,4-Tetrahydroisoquinoline-1-yl)acetic acid
 105400-81-5 95%
5g
 $518 2021-08-06
Enamine
EN300-49226-0.05g
2-(1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid
 105400-81-5 95%
0.05g
 $32.0
eNovation Chemicals LLC
D518104-5g
(1,2,3,4-Tetrahydroisoquinoline-1-yl)acetic acid
 105400-81-5 97%
5g
 $1500 2022-09-07
Fluorochem
217528-250mg
1,2,3,4-Tetrahydroisoquinoline-1-yl)acetic acid
 105400-81-5 95%
250mg
 ￡82.00 2022-03-01

2-(1,2,3,4-Tetrahydro-1-isoquinolinyl)acetic Acid Synthesis

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Amadis Chemical Company Limited
(CAS:105400-81-5)2-(1,2,3,4-Tetrahydro-1-isoquinolinyl)acetic Acid
A801228
Purity:99%
Quantity:10g
Price($):879.0